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Compound of Interest

Compound Name: Insulin Lispro

Cat. No.: B144963 Get Quote

For researchers, scientists, and drug development professionals, meticulous adherence to

safety protocols is paramount when handling Insulin Lispro. This guide provides

comprehensive, immediate, and actionable information on personal protective equipment

(PPE), operational procedures, and disposal plans to ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
The following personal protective equipment is essential to minimize exposure and prevent

contamination when working with Insulin Lispro.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b144963?utm_src=pdf-interest
https://www.benchchem.com/product/b144963?utm_src=pdf-body
https://www.benchchem.com/product/b144963?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144963?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Item Specifications and Use

Eye and Face Protection Safety Goggles

Required for protection against

liquid splashes and chemical

vapors.[1][2]

Face Shield

Recommended when there is

a high risk of splashing, such

as during reconstitution of

lyophilized powder or handling

larger volumes.[1][2]

Hand Protection Chemical-Resistant Gloves

Nitrile gloves are commonly

recommended.[2] For handling

concentrated solutions,

consider double-gloving.

Body Protection Laboratory Coat

A standard lab coat is the

minimum requirement to

protect clothing and skin from

potential splashes.

Respiratory Protection Respirator

Necessary when working with

lyophilized powder to avoid

inhalation of fine particles or

when handling solutions in

poorly ventilated areas. The

type of respirator should be

determined by a risk

assessment.

Occupational Exposure Limits
While Insulin Lispro is not classified as a hazardous chemical, occupational exposure limits

have been established for the crystalline form.
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Component Type Value Form

Insulin, Lispro

Crystals
TWA (12hrs) 120 µg/m³ Respirable

Insulin, Lispro

Crystals
STEG (15min) 600 µg/m³ Respirable

First Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure.

Exposure Route First Aid Procedure

Inhalation

Remove to fresh air. If breathing stops, provide

artificial respiration. Seek immediate medical

attention.

Skin Contact

Wash off with soap and water. Remove

contaminated clothing and wash before reuse.

Get medical attention if irritation develops and

persists.

Eye Contact
Immediately flush eyes with plenty of water.

Seek medical attention.

Ingestion Consult a physician.

Operational and Disposal Plans
Handling and Storage:

Avoid contact with eyes, skin, and clothing.

Wash hands thoroughly after handling.

Open handling is not recommended; use appropriate engineering controls such as a fume

hood or ventilated enclosure.
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Store Insulin Lispro refrigerated as per manufacturer's instructions.

Spill Response: In case of a spill, avoid inhalation of mists or aerosols. Use absorbent material

to contain and clean up the spill.

Insulin Lispro Spill Occurs Immediate Response Cleanup Procedure Disposal

Spill Detected Evacuate Immediate Area Alert Supervisor & Safety Officer Don Appropriate PPE Contain Spill with Absorbent Material Collect Contaminated Material Decontaminate Spill Area Package Waste in Labeled Container Dispose as Hazardous Waste

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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